Ibufenac Acyl-β-D-Glucuronide
Ibufenac Acyl-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
164669-89-0
VCID:
VC0144549
InChI:
InChI=1S/C18H24O8/c1-9(2)7-10-3-5-11(6-4-10)8-12(19)25-18-15(22)13(20)14(21)16(26-18)17(23)24/h3-6,9,13-16,18,20-22H,7-8H2,1-2H3,(H,23,24)/t13-,14-,15+,16-,18+/m0/s1
SMILES:
Molecular Formula:
C18H24O8
Molecular Weight:
368.4 g/mol
Ibufenac Acyl-β-D-Glucuronide
CAS No.: 164669-89-0
Cat. No.: VC0144549
Molecular Formula: C18H24O8
Molecular Weight: 368.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 164669-89-0 |
|---|---|
| Molecular Formula | C18H24O8 |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-[4-(2-methylpropyl)phenyl]acetyl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H24O8/c1-9(2)7-10-3-5-11(6-4-10)8-12(19)25-18-15(22)13(20)14(21)16(26-18)17(23)24/h3-6,9,13-16,18,20-22H,7-8H2,1-2H3,(H,23,24)/t13-,14-,15+,16-,18+/m0/s1 |
| Standard InChI Key | USRHMLCTGMMMCQ-RNGZQALNSA-N |
| Isomeric SMILES | CC(C)CC1=CC=C(C=C1)CC(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| Canonical SMILES | CC(C)CC1=CC=C(C=C1)CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator